Cas no 1331-61-9 (Ammonium Dodecylbenzenesulfon\u200bate)

• Product Name: Ammonium Dodecylbenzenesulfon\u200bate
• CAS No: 1331-61-9
• MF: C₁₈H₃₃NO₃S
• MW: 343.52452
• CID: 188457
• PubChem ID: 21881409
• Update Time: 2025-10-28

Ammonium Dodecylbenzenesulfon\u200bate Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonicacid, dodecyl-, ammonium salt (1:1)
• Ammonium 2-dodecylbenzenesulfonate
• ammonium dodecylbenzenesulphonate
• Benzenesulfonic acid, dodecyl-, ammonium salt
• Dodecylbenzenesulfonic acid, ammonium salt
• dodecyl-benzenesulfonic aci ammonium salt
• Etimoll
• Conoco SA 597
• Ammonium laurylbenzenesulfonate
• AMMONIUM DODECYLBENZENESULFONATE
• Benzenesulfonic acid, dodecyl-, ammonium
• SCHEMBL338769
• NS00081069
• azanium;2-dodecylbenzenesulfonate
• 1331-61-9
• Benzenesulfonic acid, dodecyl-, ammonium salt (1:1)
• Ammonium Dodecylbenzenesulfon\u200bate

• Inchi： 1S/C18H30O3S.H3N/c1-2-3-4-5-6-7-8-9-10-11-14-17-15-12-13-16-18(17)22(19,20)21;/h12-13,15-16H,2-11,14H2,1H3,(H,19,20,21);1H3
• InChI Key： KKBKMPQHDSDUJI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CCCCCCCCCCCC)(=O)(=O)[O-].[N+]([H])([H])([H])[H]

Computed Properties

• Exact Mass: 343.21829
• Monoisotopic Mass: 343.21811509g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 346
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• Boiling Point: 510.9°C at 760 mmHg
• Flash Point: 262.8°C
• PSA: 93.7
• LogP: 6.80140

Additional information on Ammonium Dodecylbenzenesulfon\u200bate

Recent Advances in the Study of Ammonium Dodecylbenzenesulfonate (CAS: 1331-61-9) in Chemical and Biomedical Applications

Ammonium Dodecylbenzenesulfonate (ADBS, CAS: 1331-61-9) is a widely used anionic surfactant with significant applications in chemical, pharmaceutical, and biomedical fields. Recent studies have explored its potential in drug delivery systems, antimicrobial formulations, and as a stabilizing agent in nanoparticle synthesis. This research brief consolidates the latest findings on ADBS, highlighting its molecular interactions, efficacy, and safety profiles in various applications.

One of the key areas of research focuses on the role of ADBS in enhancing the solubility and bioavailability of poorly water-soluble drugs. A 2023 study published in the Journal of Pharmaceutical Sciences demonstrated that ADBS-based micellar systems significantly improved the dissolution rate of hydrophobic anticancer agents, thereby increasing their therapeutic efficacy. The study utilized dynamic light scattering (DLS) and transmission electron microscopy (TEM) to characterize the micellar structures, confirming their stability under physiological conditions.

In addition to drug delivery, ADBS has shown promise as an antimicrobial agent. Research conducted by the University of Cambridge in 2024 revealed that ADBS exhibits potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this effect to the surfactant's ability to disrupt bacterial cell membranes, as evidenced by fluorescence microscopy and membrane permeability assays. These findings suggest potential applications in developing novel disinfectants and wound care products.

Another groundbreaking study published in ACS Applied Materials & Interfaces explored the use of ADBS as a stabilizing agent in the synthesis of gold nanoparticles (AuNPs). The researchers found that ADBS not only prevented nanoparticle aggregation but also enhanced the catalytic activity of AuNPs in organic reactions. This dual functionality positions ADBS as a valuable component in nanotechnology and green chemistry initiatives.

Despite its advantages, the safety and environmental impact of ADBS remain critical considerations. A 2024 review in Environmental Science & Technology highlighted the need for further studies on the biodegradability and ecotoxicity of ADBS, particularly in aquatic ecosystems. Preliminary data indicate that while ADBS degrades faster than traditional surfactants, its metabolites may still pose risks to marine organisms. Regulatory bodies are now calling for stricter guidelines on ADBS usage in industrial applications.

In conclusion, recent research underscores the versatility of Ammonium Dodecylbenzenesulfonate (1331-61-9) in advancing drug delivery, antimicrobial therapy, and nanotechnology. However, ongoing studies must address its environmental and safety challenges to ensure sustainable utilization. The integration of ADBS into next-generation biomedical and chemical applications holds immense potential, provided that its risks are meticulously managed.